Cas no 2229377-97-1 (1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine)

1-{4-Chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine is a structurally unique heterocyclic compound featuring a chlorinated pyrrolopyrimidine core linked to a difluorinated cyclobutylamine moiety. This molecular architecture confers high selectivity and binding affinity, making it a valuable intermediate in medicinal chemistry, particularly for kinase inhibitor development. The presence of both chloro and difluoro substituents enhances its reactivity and metabolic stability, facilitating further functionalization. Its rigid cyclobutane ring contributes to improved conformational control in target interactions. The compound’s synthetic versatility and potential bioactivity render it suitable for pharmaceutical research, especially in oncology and inflammation-related drug discovery. Proper handling under controlled conditions is advised due to its reactive functional groups.

1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine structure

2229377-97-1 structure

Product Name:1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine

CAS No:2229377-97-1

MF:C₁₀H₉ClF₂N₄

MW:258.655067205429

CID:5867628

PubChem ID:165738549

Update Time:2025-06-18

1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine
- EN300-1970724
- 2229377-97-1
- 1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine
- Inchi： 1S/C10H9ClF2N4/c11-7-6-5(1-15-8(6)17-4-16-7)9(14)2-10(12,13)3-9/h1,4H,2-3,14H2,(H,15,16,17)
- InChI Key： URDQFSRLZHHMER-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)NC=C2C1(CC(C1)(F)F)N

Computed Properties

Exact Mass: 258.0483803g/mol
Monoisotopic Mass: 258.0483803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 67.6Å²

1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1970724-0.05g	1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine	2229377-97-1	0.05g	$1682.0	2023-09-16
Enamine	EN300-1970724-0.1g	1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine	2229377-97-1	0.1g	$1761.0	2023-09-16
Enamine	EN300-1970724-0.25g	1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine	2229377-97-1	0.25g	$1841.0	2023-09-16
Enamine	EN300-1970724-0.5g	1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine	2229377-97-1	0.5g	$1922.0	2023-09-16
Enamine	EN300-1970724-1.0g	1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine	2229377-97-1	1g	$2002.0	2023-05-31
Enamine	EN300-1970724-2.5g	1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine	2229377-97-1	2.5g	$3925.0	2023-09-16
Enamine	EN300-1970724-5.0g	1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine	2229377-97-1	5g	$5807.0	2023-05-31
Enamine	EN300-1970724-10.0g	1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine	2229377-97-1	10g	$8611.0	2023-05-31
Enamine	EN300-1970724-1g	1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine	2229377-97-1	1g	$2002.0	2023-09-16
Enamine	EN300-1970724-5g	1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3-difluorocyclobutan-1-amine	2229377-97-1	5g	$5807.0	2023-09-16